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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-ethylphenyl benzoate, a
specialty aromatic ester. Due to its specific substitution pattern, this compound is not widely
cataloged in major chemical databases, leading to ambiguity in its standard identifiers. This
document clarifies its identity, outlines a robust synthesis protocol, and discusses its potential
applications based on the established characteristics of benzoate esters.

Chemical Identity and Structure

Based on standard IUPAC nomenclature, 4-ethylphenyl benzoate is the ester formed from the
condensation of benzoic acid and 4-ethylphenol. While a specific CAS Registry Number is not
readily available in common public databases, its molecular structure and identifiers can be
definitively established.

Table 1: Chemical Identifiers for 4-Ethylphenyl Benzoate
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Identifier Value Source
IUPAC Name 4-ethylphenyl benzoate

Molecular Formula C15H1402

Molecular Weight 226.27 g/mol

Canonical SMILES

CCC1=CC=C(C=C1)OC(=0)C
2=CC=CC=C2

InChl Key

INChl=1S/C15H1402/c1-2-12-
7-9-14(10-8-12)17-15(16)13-5-
3-4-6-11-13/h3-11H,2H2,1H3

Note: These identifiers are based on the chemical structure derived from the IUPAC name and

have not been assigned by a central registry like CAS in readily searchable records.

Physicochemical Properties

Experimentally determined physicochemical data for 4-ethylphenyl benzoate is not

extensively published. However, properties can be estimated based on its structure and

comparison with analogous compounds like 4-methylphenyl benzoate (CAS: 614-34-6).

Table 2: Estimated Physicochemical Properties of 4-
Ethylphenyl Benzoate
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Property Estimated Value Notes

. . . Based on similar aromatic
Appearance White to off-white solid
esters.

Expected to be slightly
different from 4-methylphenyl

Melting Point 75-85 °C
benzoate (70-72 °C) due to the
larger ethyl group.
o : Aromatic esters have high
Boiling Point > 300 °C

boiling points.

Insoluble in water; Soluble in
Solubility organic solvents (e.g., ethanol,  Typical for esters of this type.

diethyl ether, chloroform).

Synthesis of 4-Ethylphenyl Benzoate: The Schotten-
Baumann Reaction

The most reliable and widely used method for synthesizing phenyl esters is the Schotten-
Baumann reaction. This involves the acylation of a phenol with an acyl chloride in the presence
of a base. For 4-ethylphenyl benzoate, this translates to the reaction of 4-ethylphenol with
benzoyl chloride.

The base serves two critical functions: it deprotonates the phenol to form the more nucleophilic
phenoxide ion and neutralizes the hydrochloric acid byproduct, driving the reaction to
completion.

Reaction Scheme

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b291049/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-ethylphenyl-benzoate-synthesis-identification-and-applications
https://www.benchchem.com/product/b291049/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-ethylphenyl-benzoate-synthesis-identification-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b291049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Reactants
' 4-Ethylphenol ' (Benzoyl Chloride) (Sodium Hydroxide (an
Alcylation
Products

A4 Y

Y
G—Ethylphenyl Benzoate) (Sodium ChIoride)

Click to download full resolution via product page

Caption: Synthesis of 4-ethylphenyl benzoate via the Schotten-Baumann reaction.

Step-by-Step Experimental Protocol

Dissolution of Phenol: In a conical flask, dissolve 1.0 equivalent of 4-ethylphenol in a 10%
agueous solution of sodium hydroxide.

Addition of Acyl Chloride: To the solution from step 1, add 1.1 equivalents of benzoyl chloride
portion-wise while vigorously stirring. The flask should be cooled in an ice bath to manage
the exothermic reaction.

Reaction: Continue to stir the mixture vigorously for 15-20 minutes. The solid 4-ethylphenyl
benzoate will precipitate out of the solution.

Isolation: Collect the solid product by vacuum filtration.

Washing: Wash the crude product thoroughly with cold water to remove any unreacted
starting materials and sodium hydroxide.

Recrystallization: Purify the crude product by recrystallization from a suitable solvent, such
as ethanol, to obtain pure 4-ethylphenyl benzoate.

Drying: Dry the purified crystals in a vacuum oven.
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Potential Applications and Research Interest

While specific applications for 4-ethylphenyl benzoate are not widely documented, its
structural motifs suggest potential utility in several areas of research and development:

¢ Organic Synthesis Intermediate: As a benzoate ester, it can serve as a building block in the
synthesis of more complex molecules. The ester linkage can be hydrolyzed under basic or
acidic conditions to release the 4-ethylphenol and benzoic acid moieties, which can then be
further functionalized.

» Materials Science: Aromatic esters are often investigated for their potential use in liquid
crystals, polymers, and other advanced materials. The specific electronic and steric
properties imparted by the 4-ethylphenyl group could be of interest in this field.

o Pharmaceutical and Agrochemical Research: The benzoate core is a common feature in
many biologically active compounds. 4-Ethylphenyl benzoate could be used as a scaffold in
the design and synthesis of novel drug candidates or pesticides. For instance, related
benzoate derivatives have been explored for their anticancer and antibacterial properties.[1]

Safety and Handling

Detailed toxicological data for 4-ethylphenyl benzoate is not available. However, based on its
components and general knowledge of similar compounds, the following precautions should be
taken:

« Handling: Handle in a well-ventilated area, preferably a fume hood. Wear appropriate
personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

o Storage: Store in a cool, dry place away from incompatible materials such as strong
oxidizing agents, acids, and bases.

o Starting Materials: Note that benzoyl chloride is a lachrymator and corrosive. 4-ethylphenol is
also corrosive and should be handled with care.
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» ResearchGate. Scheme I: 4-acetylphenyl benzoate, Scheme II: 4-[(1-(2-
carbamothioylhydrazinylidene)ethyl] phenyl benzoate, Scheme llI: 4-[3-acetyl-5-
(acetylamino)-2-methyl-2,3-dihydro-1,3,4-thiadiazol-2-yl]phenyl benzoate. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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